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Compound of Interest

Compound Name: 1-O-Hexadecylglycerol

Cat. No.: B054846 Get Quote

An in-depth exploration of the prevalence, biological activity, and associated signaling

pathways of 1-O-Hexadecylglycerol (chimyl alcohol) in marine ecosystems, tailored for

researchers, scientists, and drug development professionals.

Introduction
1-O-Hexadecylglycerol, commonly known as chimyl alcohol, is a naturally occurring

monoalkylglycerol ether found in a variety of marine organisms. As a precursor in the

biosynthesis of plasmalogens and other ether lipids, it plays a crucial role in the structure and

function of cell membranes.[1] This technical guide provides a comprehensive overview of 1-O-
Hexadecylglycerol's presence in marine life, its biological activities, and the signaling

pathways it modulates. The information is curated to support research and development in

pharmacology and marine biotechnology.

Quantitative Presence of 1-O-Hexadecylglycerol in
Marine Organisms
1-O-Hexadecylglycerol has been identified in various marine species, with its concentration

varying significantly among different organisms and tissues. The following table summarizes

the available quantitative data on its prevalence.
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Marine Organism Tissue/Extract
Concentration of 1-
O-
Hexadecylglycerol

Reference(s)

Greenland Shark

(Centrophorus

squamosus)

Liver Oil
9–13% of total

alkylglycerols
[2]

Sponge (Haliclona

sp.)

Glyceryl Ether

Fraction
35.3% [3]

Marine and

Freshwater Clams

and Mussels

Total Lipids

Major saturated 1-O-

alkyl glycerol ether

(along with C18)

[1]

Note: The data for clams and mussels indicates that 1-O-Hexadecylglycerol is a major

component, but a precise percentage of the total lipid content was not specified in the cited

literature.

Biological Activities and Therapeutic Potential
1-O-Hexadecylglycerol and related alkylglycerols exhibit a range of biological activities that

are of significant interest to the scientific and pharmaceutical communities. These activities

include:

Anticancer Properties: Alkylglycerols have demonstrated the ability to restrain the growth and

metastasis of grafted tumors in mice.[4] This has been attributed, in part, to anti-angiogenic

effects.

Immunomodulatory Effects: Chimyl alcohol and other alkylglycerols are known to stimulate

the immune system, including the enhancement of macrophage activity.[5]

Pro-inflammatory Activity: Studies have shown that chimyl alcohol can promote the activation

of immune processes, including the enhancement of cell proliferation and increasing the

activity of the proinflammatory marker CD86.[1]

Key Signaling Pathways Modulated by Ether Lipids
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While direct studies on the signaling effects of 1-O-Hexadecylglycerol are limited, research on

structurally and functionally related ether lipids provides strong evidence for their modulation of

key cellular signaling pathways, particularly the PI3K/Akt and MAPK/ERK pathways. These

pathways are critical regulators of cell proliferation, survival, and apoptosis.

PI3K/Akt Signaling Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell

survival and proliferation. Evidence suggests that ether-linked lipids can influence this pathway.

For instance, some ether lipids have been shown to inhibit PI3K/Akt signaling, leading to

reduced cell growth.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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